N-(1,3-benzodioxol-5-yl)-2-chloro-4,5-difluorobenzamide

• Molecular Formula: C14H8ClF2NO3
• Molecular Weight: 311.67 g/mol
• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-chloro-4,5-difluorobenzamide
• InChI: InChI=1S/C14H8ClF2NO3/c15-9-5-11(17)10(16)4-8(9)14(19)18-7-1-2-12-13(3-7)21-6-20-12/h1-5H,6H2,(H,18,19)
• InChI Key: YTIKCZMHUZRQRJ-UHFFFAOYSA-N
• SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)C3=CC(=C(C=C3Cl)F)F

Description

N-(1,3-benzodioxol-5-yl)-2-chloro-4,5-difluorobenzamide, commonly known as BDB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BDB is a derivative of the well-known drug MDMA, which is commonly referred to as ecstasy. However, BDB has distinct chemical properties that make it a unique compound with its own set of potential benefits.

Mechanism of Action

BDB acts primarily as a serotonin and dopamine releasing agent, which means that it increases the levels of these neurotransmitters in the brain. This increase in neurotransmitter levels is thought to be responsible for BDB's antidepressant effects. BDB also has some affinity for serotonin and dopamine receptors, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
BDB has been shown to have a range of biochemical and physiological effects. In addition to its antidepressant effects, BDB has been shown to have anxiolytic (anti-anxiety) effects in animal studies. BDB has also been shown to have neuroprotective effects, which may make it useful in the treatment of neurodegenerative diseases such as Parkinson's and Alzheimer's.

Advantages and Limitations for Lab Experiments

One advantage of using BDB in lab experiments is that it has a well-defined mechanism of action, which makes it easier to study than some other compounds. BDB also has a relatively low toxicity profile, which makes it safer to use in animal studies. However, one limitation of using BDB in lab experiments is that it is a relatively new compound, and there is still much that is not known about its effects.

Future Directions

There are several potential future directions for research on BDB. One area of research could focus on optimizing the synthesis process to make BDB more accessible for research purposes. Another area of research could focus on exploring the potential therapeutic applications of BDB in more detail, particularly in the treatment of neurodegenerative diseases. Finally, further studies could be conducted to better understand the long-term effects of BDB use, as well as its potential interactions with other drugs.

Synthesis Methods

The synthesis of BDB involves several steps, including the condensation of 2,3-dihydro-1,4-benzodioxine with 2-chloro-4,5-difluorobenzoyl chloride. The resulting compound is then purified through a series of chromatography techniques. The synthesis of BDB is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

BDB has been the subject of several scientific studies that have explored its potential therapeutic applications. One area of research has focused on BDB's potential as an antidepressant. Studies have shown that BDB has a similar mechanism of action to other antidepressants, such as selective serotonin reuptake inhibitors (SSRIs), but with fewer side effects.